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Abstract

5-(p-Nitrophenylazo)salicylic acid, also known as Alizarin Yellow R, is an azo dye with limited
publicly available toxicological data. This guide provides a comprehensive overview of its
known toxicological profile based on available safety data sheets and contextualizes potential
hazards by examining the toxicology of related compounds, namely azo dyes and
aminosalicylates. Due to the scarcity of specific studies on 5-(p-Nitrophenylazo)salicylic acid,
this document emphasizes general toxicological principles and theoretical pathways of
metabolic activation and toxicity.

Introduction

5-(p-Nitrophenylazo)salicylic acid is a synthetic organic compound characterized by an azo
bond (-N=N-) linking a p-nitrophenyl group to a salicylic acid moiety. It is primarily used as a pH
indicator.[1] While specific, in-depth toxicological studies on this particular compound are not
readily available in the public domain, its structural components—an azo linkage and a
salicylate structure—suggest potential toxicological properties that warrant careful
consideration. The toxicology of azo dyes is of particular concern due to their potential for
reductive metabolism into potentially carcinogenic aromatic amines.[2][3][4] Furthermore,
salicylates and aminosalicylates are known to have various physiological and toxicological
effects.[5][6][7] This guide aims to synthesize the available information and provide a
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framework for understanding the potential toxicological profile of 5-(p-Nitrophenylazo)salicylic

acid.

Physicochemical Properties

A summary of the key physicochemical properties of 5-(p-Nitrophenylazo)salicylic acid and its

sodium salt is presented in Table 1. This information is crucial for understanding its potential

absorption, distribution, metabolism, and excretion (ADME) profile.

Property Value Reference
2-Hydroxy-5-[(4-

Chemical Name _ ydroxy-5>-t o [8]
nitrophenyl)azo]benzoic acid
5-(p-Nitrophenylazo)salicylic

Synonyms acid, Alizarin Yellow R, C.I. [8][9]
Mordant Orange 1
2243-76-7 (acid), 1718-34-9

CAS Number ) [1]
(sodium salt)

Molecular Formula C13H9N305 [10]

Molecular Weight 287.23 g/mol [10]
Rust-colored solid (acid),

Appearance Yellow to orange powder [1]
(sodium salt)

Melting Point >300 °C (> 572 °F)

Solubility Soluble in water and alcohol [8]

Known Toxicological Data

Direct and detailed toxicological studies on 5-(p-Nitrophenylazo)salicylic acid are limited. The

primary source of information is Safety Data Sheets (SDS), which provide a summary of its

known hazards.

Hazard Classification
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The compound is generally classified as hazardous under the OSHA Hazard Communication
Standard.[11][12] The key hazard statements are summarized in Table 2.

Hazard Class Hazard Statement GHS Classification Reference
Acute Toxicity (Oral) Harmful if swallowed Category 4 [10]
o Causes serious eye
Eye Irritation o Category 2A [10]
irritation

First Aid Measures

Standard first aid measures are recommended in case of exposure[10]:
 Ingestion: Rinse mouth and seek medical attention.

o Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if
present and easy to do. Continue rinsing and seek medical advice if irritation persists.

» Skin Contact: Wash off with soap and plenty of water.

 Inhalation: Move person into fresh air.

Potential Toxicological Concerns based on
Chemical Structure

Given the lack of specific data, a toxicological assessment must consider the properties of its

chemical class.

Azo Dye Toxicology: The Role of Metabolism

Azo compounds themselves may have low toxicity. However, the primary toxicological concern
arises from their metabolism.[13] Ingested azo dyes can be reduced by intestinal microbiota,
leading to the cleavage of the azo bond and the formation of aromatic amines.[2][3] These
metabolites can be absorbed and may be carcinogenic.[3][4]

The potential metabolic activation of 5-(p-Nitrophenylazo)salicylic acid is illustrated in the

following diagram:
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Caption: Potential metabolic pathway of 5-(p-Nitrophenylazo)salicylic acid.

Toxicology of Aminosalicylates

One of the potential metabolites of 5-(p-Nitrophenylazo)salicylic acid is 5-aminosalicylic acid (5-
ASA or mesalamine), a drug used to treat inflammatory bowel disease.[14] While generally
well-tolerated, 5-ASA is associated with several side effects, including:

Interstitial nephritis[5]

Hepatitis[5]

Blood dyscrasias[5][7]

Headache, nausea, and diarrhea[6][14]

The kidney is a primary target organ for toxicity in animal studies with high doses of
mesalamine.[15]

Experimental Protocols for Toxicological
Assessment

While no specific experimental data for 5-(p-Nitrophenylazo)salicylic acid is available, the
following standard protocols would be essential for a comprehensive toxicological evaluation.

In Vitro Genotoxicity Assay: Ames Test
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This bacterial reverse mutation assay is a standard preliminary screen for genotoxicity.

Prepare bacterial strains
(e.g., Salmonella typhimurium)

N

Mix bacteria, compound, and S9 mix
(for metabolic activation)

v

Incubate at 37°C

v

Plate on minimal agar

Prepare test compound dilutions

Count revertant colonies

Analyze data and determine mutagenicity

Click to download full resolution via product page

Caption: General workflow for an Ames test.

In Vivo Acute Oral Toxicity Study (e.g., OECD TG 423)

This study would provide an estimate of the acute toxicity (LD50) of the compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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